Cas no 49744-28-7 (2-Naphthalenol,1-[2-(4-methoxy-2-nitrophenyl)diazenyl]-)

2-Naphthalenol,1-[2-(4-methoxy-2-nitrophenyl)diazenyl]- structure
49744-28-7 structure
Product Name:2-Naphthalenol,1-[2-(4-methoxy-2-nitrophenyl)diazenyl]-
CAS No:49744-28-7
MF:C17H13N3O4
MW:323.302823781967
CID:334289
PubChem ID:162577
Update Time:2025-04-19

2-Naphthalenol,1-[2-(4-methoxy-2-nitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol,1-[2-(4-methoxy-2-nitrophenyl)diazenyl]-
    • (1Z)-1-[(4-methoxy-2-nitrophenyl)hydrazinylidene]naphthalen-2-one
    • 1-[(4-methoxy-2-nitrophenyl)azo]-2-naphthol
    • 1-(2'-Nitro-4'-methoxyphenylazo)-2-naphthol
    • 1-[(4-methoxy-2-nitrophenyl)azo]-2-naphthaleno
    • 1-((4-Methoxy-2-nitrophenyl)azo)-2-naphthol
    • 49744-28-7
    • DTXSID6068515
    • 2-Naphthalenol, 1-[(4-methoxy-2-nitrophenyl)azo]-
    • EINECS 256-458-9
    • 2-Naphthalenol, 1-((4-methoxy-2-nitrophenyl)azo)-
    • AKOS001045028
    • Z56871734
    • 2-Naphthalenol, 1-(2-(4-methoxy-2-nitrophenyl)diazenyl)-
    • NS00019817
    • AKOS030698139
    • 1-[(1E)-2-(4-METHOXY-2-NITROPHENYL)DIAZEN-1-YL]NAPHTHALEN-2-OL
    • Inchi: 1S/C17H13N3O4/c1-24-12-7-8-14(15(10-12)20(22)23)18-19-17-13-5-3-2-4-11(13)6-9-16(17)21/h2-10,21H,1H3/b19-18+
    • InChI Key: XKCBOKJVKUTYEH-VHEBQXMUSA-N
    • SMILES: OC1=CC=C2C=CC=CC2=C1/N=N/C1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 323.09060590g/mol
  • Monoisotopic Mass: 323.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 100Ų
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